5-(3-Bromophenyl)-5-methyl-3-morpholinethione

• CAS No.: 1262858-68-3
• Molecular Formula: C11H12BrNOS
• Molecular Weight: 286.19 g/mol
• IUPAC Name: 5-(3-bromophenyl)-5-methylmorpholine-3-thione
• InChI: InChI=1S/C11H12BrNOS/c1-11(7-14-6-10(15)13-11)8-3-2-4-9(12)5-8/h2-5H,6-7H2,1H3,(H,13,15)
• InChI Key: CTRYVYUDWFASKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCC(=S)N1)C2=CC(=CC=C2)Br

Description

5-(3-Bromophenyl)-5-methyl-3-morpholinethione is a useful research compound. Its molecular formula is C11H12BrNOS and its molecular weight is 286.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(3-bromo-phenyl)-5-methyl-morpholin-3-one (18 g, 67 mmol) in dry THF was treated with Lawesson's reagent (27 g, 67 mmol) in one portion at room temperature. The mixture was refluxed for 2 h. The title compound was obtained by chromatography on silica gel (PE/EtOAc=30:1 to 10:1). 1H-NMR (400 MHz, DMSO-d6): 11.08 (s, 1H), 7.50 (m, 2H), 7.35 (m, 2H), 4.36 (s, 2H), 4.00 (m, 1H), 3.73 (m, 1H), 1.51 (s, 3H).